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Compound of Interest

Compound Name: AZ960

Cat. No.: B1684624 Get Quote

Essential Safety and Handling Guide for AZ960
For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like AZ960, a selective JAK2 inhibitor, is paramount. This guide provides

immediate and essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal plans to facilitate safe laboratory operations.

Hazard Identification and Key Safety Information
AZ960 is a potent kinase inhibitor. While a comprehensive toxicological profile may not be fully

established, it is prudent to handle it as a potentially hazardous substance. Key considerations

include the risk of exposure through inhalation, skin contact, or ingestion.

Personal Protective Equipment (PPE) for Handling
AZ960
The following table summarizes the required personal protective equipment when handling

AZ960 in a laboratory setting. Adherence to these guidelines is critical to minimize exposure

risk.
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PPE Category Item Specification Purpose

Hand Protection Gloves

Double-gloving with

nitrile or neoprene

gloves.[1]

Provides a primary

barrier against skin

contact. Double-

gloving offers

additional protection in

case of a breach in

the outer glove.

Eye and Face

Protection
Safety Goggles

Chemical splash

goggles meeting ANSI

Z87.1 standard.[2]

Protects eyes from

splashes of solutions

containing AZ960.

Face Shield
To be worn over

safety goggles.

Offers an additional

layer of protection for

the entire face from

splashes, especially

when working with

larger volumes or

during procedures

with a higher risk of

aerosol generation.[2]

[3]

Body Protection Laboratory Coat

Disposable, low-

permeability, long-

sleeved gown with knit

cuffs.[4]

Prevents

contamination of

personal clothing and

skin. Cuffs should be

tucked into the inner

gloves.

Respiratory Protection Respirator A NIOSH-approved

N95 or higher

respirator may be

required.[3]

Necessary when

handling the solid

compound outside of

a certified chemical

fume hood or

biological safety

cabinet to prevent

inhalation of airborne
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particles. Use should

be in accordance with

a respiratory

protection program.

Experimental Workflow for Safe Handling of AZ960
The following diagram outlines the procedural steps for the safe handling of AZ960, from

preparation to disposal.
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AZ960 Safe Handling Workflow
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Detailed Experimental Protocols
Preparation of Stock Solutions:

Work Area Preparation: Designate a specific area for handling AZ960, preferably within a

certified chemical fume hood or a Class II biological safety cabinet to control potential

exposure.[4]

Personal Protective Equipment (PPE): Before handling the compound, don the appropriate

PPE as outlined in the table above.

Weighing: Tare a suitable container on a calibrated analytical balance inside the fume hood.

Carefully weigh the desired amount of solid AZ960.

Dissolution: Add the appropriate solvent (e.g., DMSO) to the container with the weighed

AZ960. Ensure the container is securely capped and mix gently until the solid is completely

dissolved.

Spill Management:

In the event of a spill, it is crucial to have a clear and practiced response plan.

Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area. Restrict

access to the spill location.

Assess the Spill: Determine the nature and extent of the spill. For spills of larger volumes or

airborne powder, additional respiratory protection may be necessary.[4]

Cleanup:

For liquid spills, gently cover with absorbent pads.[4]

For solid spills, carefully cover with damp absorbent material to avoid generating dust.[1]

Work from the outer edge of the spill towards the center.

Place all contaminated materials into a designated hazardous waste container.
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Decontamination: Clean the spill area with an appropriate deactivating solution or detergent

and water.

Reporting: Report the incident to the laboratory supervisor and follow institutional reporting

procedures.

Disposal Plan
Proper disposal of AZ960 and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Solid AZ960
Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.[4]

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated, sealed hazardous waste

container labeled for cytotoxic or chemical

waste.[1]

Contaminated PPE (e.g., gloves, gown)
Dispose of in a designated hazardous waste

container immediately after use.[1]

Liquid Waste (e.g., unused solutions)
Collect in a sealed, properly labeled hazardous

waste container. Do not pour down the drain.

All waste must be handled and disposed of in accordance with local, state, and federal

regulations for hazardous waste.[4] Contact your institution's Environmental Health and Safety

(EHS) department for specific guidance on waste stream management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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